N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine

• IUPAC Name: N-methyl-1-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)methanamine
• InChI: InChI=1S/C16H25N/c1-15(2)8-9-16(3,4)14-10-12(11-17-5)6-7-13(14)15/h6-7,10,17H,8-9,11H2,1-5H3
• InChI Key: QBMLVHULRZTDKY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C2=C1C=CC(=C2)CNC)(C)C)C
• Molecular Formula: C16H25N
• DSSTOX Substance ID: DTXSID30654818
• Molecular Weight: 231.38 g/mol
• CAS RN: 950603-16-4

Description

N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine, also known as PTN, is a chemical compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine involves its ability to bind to specific target molecules, such as enzymes or receptors, and alter their activity. This can result in changes in cellular signaling pathways and physiological processes.
Biochemical and Physiological Effects:
N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine has been shown to have a variety of biochemical and physiological effects, depending on the specific target molecule it interacts with. For example, N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine has been shown to inhibit the activity of acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain and improved cognitive function. N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine has also been shown to have anti-inflammatory effects, potentially through its interaction with certain enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine in lab experiments is its fluorescent properties, which make it useful for detecting and imaging biological molecules. However, N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine. One area of interest is its potential use as a therapeutic agent for neurological disorders, such as Alzheimer's disease, through its ability to inhibit acetylcholinesterase. Another area of interest is its potential use as a tool for studying cellular signaling pathways and identifying new drug targets. Additionally, further investigation into the toxicity and safety of N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine is needed to determine its suitability for use in various applications.

Scientific Research Applications

N,5,5,8,8-pentamethyl-(5,6,7,8-tetrahydronaphth-2-ylmethyl)amine has been studied for its potential use as a fluorescent probe for detecting and imaging biological molecules. It has also been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.